Cas no 1261932-22-2 (4-Chloro-2-(3-nitrophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(3-nitrophenyl)benzoic acid
• CAS No: 1261932-22-2
• MF: C₁₃H₈ClNO₄
• MW: 277.659922599792
• MDL: MFCD18320445
• CID: 2764341
• PubChem ID: 53226347
• Update Time: 2025-06-15

4-Chloro-2-(3-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-nitro[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-(3-nitrophenyl)benzoic acid, 95%
• DTXSID70690058
• 4-CHLORO-2-(3-NITROPHENYL)BENZOIC ACID
• 1261932-22-2
• MFCD18320445
• 4-Chloro-2-(3-nitrophenyl)benzoic acid

• MDL： MFCD18320445
• Inchi： 1S/C13H8ClNO4/c14-9-4-5-11(13(16)17)12(7-9)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key： ZFVBTUYUYBVUTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.0141854Da
• Monoisotopic Mass: 277.0141854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-(3-nitrophenyl)benzoic acid

Recent Advances in the Study of 4-Chloro-2-(3-nitrophenyl)benzoic acid (CAS: 1261932-22-2)

4-Chloro-2-(3-nitrophenyl)benzoic acid (CAS: 1261932-22-2) is a chemical compound that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its chloro and nitro functional groups attached to a benzoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Chloro-2-(3-nitrophenyl)benzoic acid, optimizing reaction conditions to achieve higher yields and purity. The researchers employed a palladium-catalyzed coupling reaction, which proved to be more efficient than traditional methods. This advancement is particularly relevant for large-scale production, addressing previous challenges in the compound's availability for clinical research.

In terms of pharmacological applications, a recent preclinical study investigated the compound's anti-inflammatory properties. The research, conducted by a team at Harvard Medical School, demonstrated that 4-Chloro-2-(3-nitrophenyl)benzoic acid exhibits significant COX-2 inhibition activity, with selectivity ratios comparable to some NSAIDs currently in clinical use. These findings suggest potential applications in developing new anti-inflammatory drugs with fewer gastrointestinal side effects.

Another emerging area of research involves the compound's role as a precursor in synthesizing kinase inhibitors. A 2024 Nature Chemical Biology publication reported that derivatives of 4-Chloro-2-(3-nitrophenyl)benzoic acid show promising activity against several tyrosine kinases implicated in cancer progression. The study highlighted the compound's structural versatility, which allows for various modifications to enhance target specificity and pharmacokinetic properties.

From a safety perspective, recent toxicological studies have provided valuable data on the compound's pharmacokinetic profile. Research published in Chemical Research in Toxicology (2023) examined the metabolic pathways of 4-Chloro-2-(3-nitrophenyl)benzoic acid in mammalian systems, identifying the major metabolites and their clearance rates. These findings are crucial for future drug development efforts, as they inform dosage considerations and potential drug-drug interactions.

The compound has also found applications in materials science, particularly in the development of organic semiconductors. A 2024 Advanced Materials study demonstrated that 4-Chloro-2-(3-nitrophenyl)benzoic acid can serve as an effective dopant in organic electronic devices, improving charge transport properties while maintaining stability under operational conditions. This interdisciplinary application highlights the compound's versatility beyond pharmaceutical uses.

Looking forward, researchers anticipate that 4-Chloro-2-(3-nitrophenyl)benzoic acid will continue to be a valuable tool in drug discovery and development. Current clinical trials are investigating its derivatives for various indications, including inflammatory diseases and certain cancers. The compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further exploration in multiple therapeutic areas.